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  4. Ethyl 2-[[2-[3-cyano-6-(4-fluorophenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Ethyl 2-[[2-[3-cyano-6-(4-fluorophenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Ethyl 2-[[2-[3-cyano-6-(4-fluorophenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 497247-35-5
VCID: VC0460189
InChI: InChI=1S/C25H22FN3O3S2/c1-2-32-25(31)22-18-5-3-4-6-20(18)34-24(22)29-21(30)14-33-23-16(13-27)9-12-19(28-23)15-7-10-17(26)11-8-15/h7-12H,2-6,14H2,1H3,(H,29,30)
SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=C(C=CC(=N3)C4=CC=C(C=C4)F)C#N
Molecular Formula: C25H22FN3O3S2
Molecular Weight: 495.6g/mol

Ethyl 2-[[2-[3-cyano-6-(4-fluorophenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No.: 497247-35-5

Main Products

VCID: VC0460189

Molecular Formula: C25H22FN3O3S2

Molecular Weight: 495.6g/mol

Ethyl 2-[[2-[3-cyano-6-(4-fluorophenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 497247-35-5

CAS No. 497247-35-5
Product Name Ethyl 2-[[2-[3-cyano-6-(4-fluorophenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Molecular Formula C25H22FN3O3S2
Molecular Weight 495.6g/mol
IUPAC Name ethyl 2-[[2-[3-cyano-6-(4-fluorophenyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Standard InChI InChI=1S/C25H22FN3O3S2/c1-2-32-25(31)22-18-5-3-4-6-20(18)34-24(22)29-21(30)14-33-23-16(13-27)9-12-19(28-23)15-7-10-17(26)11-8-15/h7-12H,2-6,14H2,1H3,(H,29,30)
Standard InChIKey YKHKFOOIRQUVCJ-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=C(C=CC(=N3)C4=CC=C(C=C4)F)C#N
Canonical SMILES CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=C(C=CC(=N3)C4=CC=C(C=C4)F)C#N
PubChem Compound 1773608
Last Modified Nov 11 2021
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